Cas no 1854914-12-7 (5-(3-Fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1854914-12-7
• MF: C₇H₃FN₂O₃S
• MW: 214.173723459244
• CID: 5745057
• PubChem ID: 130594378
• Update Time: 2025-06-23

5-(3-Fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120086
• 5-(3-Fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1854914-12-7
• CID 130594378
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(3-fluoro-2-thienyl)-

• Inchi： 1S/C7H3FN2O3S/c8-3-1-2-14-4(3)6-9-5(7(11)12)10-13-6/h1-2H,(H,11,12)
• InChI Key： UNILSCJWBSJHLY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1=NC(C(=O)O)=NO1)F

Computed Properties

• Exact Mass: 213.98484130g/mol
• Monoisotopic Mass: 213.98484130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 425.0±55.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 5-(3-Fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(3-Fluorothiophen-2-yl)-1,2,4-Oxadiazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1854914-12-7, commonly referred to as 5-(3-fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a 1,2,4-oxadiazole moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drugs targeting specific biological pathways. The fluorothiophene group within its structure contributes to its high stability and reactivity, enabling it to interact with various biomolecules effectively. Researchers have explored its role as a modulator of protein-protein interactions, which is a critical area in drug discovery. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can inhibit the interaction between two key proteins involved in cancer cell proliferation.

In addition to its medicinal applications, 5-(3-fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of advanced materials for electronic applications. A 2023 paper in *Advanced Materials* reported that this compound can serve as a precursor for the fabrication of highly conductive polymers, which are essential for next-generation electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the thiophene derivative and its subsequent coupling with the oxadiazole ring. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, a 2023 study in *Chemical Science* introduced a novel palladium-catalyzed coupling reaction that enables the efficient synthesis of this compound under mild conditions.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 5-(3-fluorothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, making it a safer option for industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 5-(3-fluorothiophen-2-yl)-1,2,4-Oxadiazole-3-carboxylic acid (CAS No. 1854914-12-7) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug development and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern science and technology.